Cas no 1705996-74-2 (2-(2-methylphenoxy)-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one)

• Product Name: 2-(2-methylphenoxy)-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one
• CAS No: 1705996-74-2
• MF: C₂₁H₂₃N₅O₃
• MW: 393.4390
• CID: 5346434
• Update Time: 2025-07-09

2-(2-methylphenoxy)-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-1-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]ethanone
• 1-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-(o-tolyloxy)ethanone
• 2-(2-methylphenoxy)-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one

• Inchi： 1S/C21H23N5O3/c1-15-5-2-3-7-18(15)28-14-20(27)26-10-4-6-16(13-26)11-19-24-21(25-29-19)17-12-22-8-9-23-17/h2-3,5,7-9,12,16H,4,6,10-11,13-14H2,1H3
• InChI Key： XEWKXEVDMQUHCK-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])C2([H])C([H])([H])N(C(C([H])([H])OC3=C([H])C([H])=C([H])C([H])=C3C([H])([H])[H])=O)C([H])([H])C([H])([H])C2([H])[H])=NC(C2C([H])=NC([H])=C([H])N=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 536
• XLogP3: 2.3
• Topological Polar Surface Area: 94.2

Additional information on 2-(2-methylphenoxy)-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one

Compound CAS No. 1705996-74-2: 2-(2-methylphenoxy)-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one

The compound with CAS No. 1705996-74-2, known as 2-(2-methylphenoxy)-1-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)ethan-1-one, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities.

Structural Analysis: The molecule comprises several key functional groups that contribute to its versatility. The phenoxy group (specifically the 2-methylphenoxy moiety) introduces aromaticity and hydrophobicity, which are crucial for interactions within biological systems. The piperidine ring, a six-membered saturated heterocycle, provides structural rigidity and serves as a scaffold for further functionalization. Additionally, the oxadiazole ring (a five-membered heterocycle containing two nitrogen atoms and one oxygen atom) enhances the molecule's electronic properties and bioavailability.

Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and microwave-assisted synthesis to streamline the production process. These methods not only improve yield but also reduce reaction times, making the compound more accessible for preclinical studies.

Biological Activity: Studies have demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. Its ability to inhibit key enzymes involved in cell cycle regulation has positioned it as a potential candidate for anticancer therapy. Furthermore, preliminary in vivo experiments have shown minimal toxicity, suggesting a favorable safety profile.

Applications in Drug Development: The compound's unique combination of structural features makes it an attractive lead for developing novel therapeutic agents. Its ability to modulate multiple signaling pathways simultaneously could address unmet medical needs in oncology and other therapeutic areas.

Future Directions: Ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials.